1-(2-Ethoxy-5-(trifluoromethyl)phenyl)propan-2-one

Specification

• Molecular Formula: C12H13F3O2
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 1-[2-ethoxy-5-(trifluoromethyl)phenyl]propan-2-one
• Standard InChI: InChI=1S/C12H13F3O2/c1-3-17-11-5-4-10(12(13,14)15)7-9(11)6-8(2)16/h4-5,7H,3,6H2,1-2H3
• Standard InChI Key: SODDUOSRBFIPTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(F)(F)F)CC(=O)C

Introduction

1-(2-Ethoxy-5-(trifluoromethyl)phenyl)propan-2-one is an organic compound with the molecular formula C$_{12}$H$_{13}$F$_{3}$O$_{2}$. It features a propanone moiety attached to a 2-ethoxy-5-(trifluoromethyl)phenyl group, which contributes to its unique chemical properties. The presence of the trifluoromethyl group enhances its lipophilicity and biological activity, making it a compound of interest in medicinal chemistry and organic synthesis.

Synthesis

The synthesis of 1-(2-Ethoxy-5-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step processes. These processes often require large-scale reactors and automated systems in industrial settings to ensure high yield and purity. The specific conditions and reagents used can vary, but generally involve reactions that form the propanone moiety and attach it to the substituted phenyl ring.

Biological Activity and Applications

Research into the biological activity of 1-(2-Ethoxy-5-(trifluoromethyl)phenyl)propan-2-one suggests potential therapeutic properties. It has been investigated for its ability to interact with various biological targets, such as enzymes and receptors, modulating their activity and leading to significant biological effects. These interactions are crucial for understanding its mechanism of action in medicinal chemistry applications.

Structural Analogues

Several compounds share structural similarities with 1-(2-Ethoxy-5-(trifluoromethyl)phenyl)propan-2-one. Notable examples include:

Compound Name	Molecular Formula	Key Features
1-Chloro-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-2-one	C$_{12}$H$_{12}$ClF$_{3}$O	Contains a chloro group; exhibits enzyme inhibition
1-Chloro-1-(2-ethoxy-3-(trifluoromethoxy)phenyl)propan-2-one	C$_{12}$H$_{12}$ClF$_{3}$O$_{3}$	Features a trifluoromethoxy group; unique electronic properties
2'-(Trifluoromethyl)propiophenone	C$_{10}$H$_{9}$F$_{3}$O	A derivative of propiophenone; used in various chemical applications